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Compound of Interest

Compound Name: 2-Ethylnaphthalene-d5

Cat. No.: B566710 Get Quote

An In-depth Technical Guide to 2-Ethylnaphthalene-d5

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Ethylnaphthalene-d5, a deuterated form of 2-ethylnaphthalene. This document is intended for

researchers, scientists, and professionals in drug development and analytical chemistry who

utilize stable isotope-labeled compounds as internal standards or tracers in quantitative

studies.

Core Physicochemical Properties
2-Ethylnaphthalene-d5 is a synthetic isotopologue of 2-ethylnaphthalene where five hydrogen

atoms on the ethyl group have been replaced with deuterium. This isotopic substitution is

crucial for its application in mass spectrometry-based analytical methods, as it provides a

distinct mass shift from its unlabeled counterpart while maintaining similar chemical and

physical behaviors.

Data Summary
The fundamental molecular and physical characteristics of 2-Ethylnaphthalene-d5 are

summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C12H7D5

Molecular Weight 161.25 g/mol [1]

Exact Mass 161.125 Da[1]

CAS Number 1219805-14-7[1]

Chemical Name 2-(1,1,2,2,2-pentadeuterioethyl)naphthalene[1]

Experimental Context and Applications
Deuterated compounds like 2-Ethylnaphthalene-d5 are primarily used as internal standards in

quantitative analysis, particularly in chromatography and mass spectrometry. The substitution

with deuterium can sometimes influence the pharmacokinetic and metabolic properties of a

compound[1]. Therefore, understanding these potential effects is a consideration during drug

development[1].

Experimental Workflow: Isotope Dilution Mass
Spectrometry
The primary application for 2-Ethylnaphthalene-d5 is in isotope dilution mass spectrometry

(IDMS), a highly accurate method for quantifying analytes. A typical workflow is outlined below.
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General Workflow for Isotope Dilution Mass Spectrometry

Sample Preparation

Analytical Measurement

Data Processing

Biological or Environmental Sample

Spike with known amount of 2-Ethylnaphthalene-d5

Extraction of Analytes

Chromatographic Separation (e.g., GC or LC)

Mass Spectrometric Detection

Measure Peak Area Ratio of Analyte to Internal Standard

Quantify Analyte Concentration
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Caption: A generalized workflow for quantitative analysis using an isotopically labeled internal

standard.

Logical Relationship: Analyte and Internal Standard
The core principle of using an isotopically labeled internal standard is the chemical similarity

between the analyte (unlabeled compound) and the standard (labeled compound). This

ensures that they behave almost identically during sample preparation and analysis, correcting

for variations in extraction efficiency and instrument response.

Relationship between Analyte and Internal Standard

Shared Properties Key Distinction

2-Ethylnaphthalene
(Analyte)

Similar Retention TimeSimilar Ionization Efficiency Similar Extraction Recovery Different Molecular Weight

2-Ethylnaphthalene-d5
(Internal Standard)

Click to download full resolution via product page

Caption: The relationship between the analyte and its deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Ethylnaphthalene-d5 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566710#2-ethylnaphthalene-d5-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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